![molecular formula C15H15BrClNO4S B7456563 4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide](/img/structure/B7456563.png)
4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide
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Overview
Description
4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide, also known as BDMC, is a chemical compound that has been widely studied for its potential use in scientific research. BDMC belongs to the family of benzene sulfonamide compounds and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide involves the inhibition of various enzymes and signaling pathways in cells. This compound has been found to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression. This compound has also been found to inhibit the activity of NF-κB, a signaling pathway that plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit inflammation, and reduce oxidative stress. This compound has also been found to exhibit anti-angiogenic properties, meaning that it can inhibit the formation of new blood vessels, which is a hallmark of tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using 4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide in lab experiments is its potential as an anti-cancer agent. This compound has been found to exhibit selective toxicity towards cancer cells, making it a promising candidate for further study. However, one limitation of using this compound in lab experiments is its potential toxicity towards normal cells. Further studies are needed to determine the optimal dosage and administration of this compound in order to minimize toxicity towards normal cells.
Future Directions
There are several potential future directions for the study of 4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide. One area of interest is the development of this compound as a potential anti-cancer agent. Further studies are needed to determine the optimal dosage and administration of this compound in order to maximize its anti-cancer effects while minimizing toxicity towards normal cells. Another area of interest is the study of this compound as a potential treatment for inflammatory diseases. Further studies are needed to determine the efficacy of this compound in animal models of inflammation. Additionally, the development of new analogs of this compound may lead to the discovery of compounds with even greater anti-cancer and anti-inflammatory properties.
Synthesis Methods
The synthesis method for 4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide involves the reaction of 2,5-dimethoxybenzenesulfonyl chloride with 5-chloro-2-methylaniline in the presence of a base such as triethylamine. The resulting product is then brominated using N-bromosuccinimide to yield this compound.
Scientific Research Applications
4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzene-1-sulfonamide has been studied for its potential use in various scientific research applications, including as a potential anti-cancer agent. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells, while leaving normal cells unharmed. This compound has also been found to exhibit anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.
Properties
IUPAC Name |
4-bromo-N-(5-chloro-2-methylphenyl)-2,5-dimethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrClNO4S/c1-9-4-5-10(17)6-12(9)18-23(19,20)15-8-13(21-2)11(16)7-14(15)22-3/h4-8,18H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USIUUWPGTQLUOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NS(=O)(=O)C2=C(C=C(C(=C2)OC)Br)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrClNO4S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.7 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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